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Compound of Interest

Compound Name: MSI-1436 lactate

Cat. No.: B10800591

For researchers, scientists, and drug development professionals working with MSI-1436
lactate, a selective, non-competitive inhibitor of the enzyme protein-tyrosine phosphatase 1B
(PTP1B), adherence to proper safety and handling protocols is paramount.[1][2] While the
Safety Data Sheet (SDS) for MSI-1436 lactate indicates that it is not classified as a hazardous
substance or mixture, observing standard laboratory safety precautions is essential to ensure a
safe working environment.[3] This guide provides a comprehensive overview of the necessary
personal protective equipment (PPE), and the procedural steps for safe handling and disposal.

Personal Protective Equipment (PPE)

A summary of the recommended personal protective equipment when handling MSI-1436
lactate is provided in the table below. These recommendations are based on standard
laboratory safety practices for handling non-hazardous chemical compounds.
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Personal Protective o
Body Part . Specifications
Equipment

Must be worn to prevent eye

Eyes Safety Glasses or Goggles ]
contact with the substance.[3]
_ _ Nitrile or other suitable material
Hands Chemical-resistant Gloves ) )
to avoid skin contact.
To protect clothing and skin
Body Laboratory Coat ] )
from accidental spills.
Avoid inhalation of dust or
) ) ) aerosols by handling in a fume
Respiratory Use in a well-ventilated area

hood or area with good

exhaust ventilation.[3]

Operational and Disposal Plan

Handling:

e Engineering Controls: Work in a well-ventilated area. The use of a chemical fume hood is
recommended to minimize inhalation exposure. An accessible safety shower and eye wash
station should be available.

e Procedural Controls: Avoid the formation of dust and aerosols. Keep the container tightly
sealed when not in use.

e Hygiene: Wash hands thoroughly after handling.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water, removing any contact lenses. Seek
medical attention.

o Skin Contact: Rinse the affected skin area with copious amounts of water. Remove
contaminated clothing. If irritation persists, consult a physician.
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 Inhalation: Move to an area with fresh air. If breathing becomes difficult, seek medical
assistance.

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a physician for
guidance.

Storage:
» Store in a cool, well-ventilated place.
o Keep the container tightly sealed and protected from direct sunlight and moisture.

 Recommended storage temperature is 4°C for sealed storage. For solutions in solvent, store
at -80°C for up to 2 years or -20°C for up to 1 year.

Disposal: As MSI-1436 lactate is not classified as a hazardous substance, disposal should
follow local regulations for non-hazardous chemical waste. Consult your institution's
environmental health and safety (EHS) office for specific guidance on chemical waste disposal.

Experimental Workflow: Safe Handling and Disposal
of MSI-1436 Lactate

The following diagram illustrates the logical workflow for the safe handling and disposal of MSI-
1436 lactate in a laboratory setting.
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Start: Receive MSI-1436 Lactate

Y

Store in a cool, well-ventilated area (4°C)
Keep container sealed

Y

Prepare for experiment in a
well-ventilated area (fume hood)

Don appropriate PPE:
- Safety glasses

- Lab coat
- Gloves

Handle MSI-1436 Lactate:
- Avoid dust/aerosol formation
- Avoid contact with eyes and skin
- Avoid inhalation

No

Conduct Experiment Follow institutional spill cleanup procedures for non-hazardous materials

Collect waste in a designated,
labeled container

Y

Decontaminate work surfaces
and equipment

Y

Remove PPE and wash hands thoroughly

\

Dispose of waste according to
institutional and local regulations
for non-hazardous chemical waste

End
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Caption: Workflow for Safe Handling and Disposal of MSI-1436 Lactate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10800591?utm_src=pdf-body-img
https://www.benchchem.com/product/b10800591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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